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EFSA MRL Review of Pencycuron

The table below summarizes the key findings from the EFSA's review of existing MRS for pencycuron and

an application to modify its MRL in potatoes [1] [2] [3].

Aspect Findings and Proposals

| Residue Definition | Enforcement: Pencycuron Risk Assessment: Sum of pencycuron and its metabolite

pencycuron‐PB‐amine, expressed as pencycuron [1]. | | MRL Proposals | EFSA could not derive definitive

MRL proposals for most commodities due to major uncertainties. Data was only sufficient for a tentative

MRL on potatoes [1]. | | Consumer Risk Assessment | An indicative assessment for the parent compound

showed a low calculated exposure (max 0.6% of ADI). However, EFSA could not conclude on the overall

consumer risk due to concerns regarding a degradation product [1] [2]. | | Key Uncertainty | Formation of

aniline, a toxic compound classified as a suspected mutagen and carcinogen, during processing or

metabolism. Lack of residue and toxicology data for aniline prevented a full risk assessment [1]. | | MRL

Change for Potatoes | An application to raise the MRL from 0.1 mg/kg to 0.2 mg/kg was submitted. While

data supported the need for the higher MRL, EFSA did not approve the change due to the inability to

assess the risk from aniline in processed potatoes (e.g., cooked, fried) [2] [3]. |
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The EFSA Pesticide MRL Review Process

The review of pencycuron was conducted under Article 12 of Regulation (EC) No 396/2005 [1]. The

following diagram illustrates the general workflow of this regulatory process.

Start: Inclusion of active substance
in Annex I of Directive 91/414/EEC

EFSA initiates MRL review
(Article 12 of Regulation (EC) No 396/2005)

Rapporteur Member State (RMS)
compiles PROFile and evaluation report

Member States and RMS
provide additional data

EFSA prepares and circulates
draft reasoned opinion

EFSA finalizes reasoned opinion
with MRL proposals and risk assessment

Risk Managers (e.g., European Commission)
consider EFSA opinion for decision
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Gaps in the Available Information
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Your request specified the need for experimental protocols and a comparison with alternative products. The

official EFSA review documents do not contain this level of detail because their purpose is to provide a

regulatory conclusion based on submitted data, not to describe the experimental methods used to generate

that data. Therefore, the following key pieces of information are missing from the search results:

Detailed Experimental Protocols: The methodologies for the key residue trials, processing studies,

and metabolic investigations in plants and livestock are not described in a reproducible, step-by-step
format.

Performance Comparison Data: The EFSA documents focus solely on the assessment of
pencycuron. They do not include comparative experimental data between pencycuron and other

alternative fungicides regarding aspects like efficacy, residue behavior, or environmental fate.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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